Cas no 1105194-02-2 (5-hydroxy-2-propylisoquinolin-1(2H)-one)

• Product Name: 5-hydroxy-2-propylisoquinolin-1(2H)-one
• CAS No: 1105194-02-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5734141
• PubChem ID: 33677107
• Update Time: 2025-05-26

5-hydroxy-2-propylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-propylisoquinolin-1(2H)-one
• EN300-239172
• AKOS005208143
• 5-hydroxy-2-propylisoquinolin-1-one
• F2135-0726
• 5-hydroxy-2-propyl-1,2-dihydroisoquinolin-1-one
• CS-0297826
• 1105194-02-2

• Inchi： 1S/C12H13NO2/c1-2-7-13-8-6-9-10(12(13)15)4-3-5-11(9)14/h3-6,8,14H,2,7H2,1H3
• InChI Key： NAZDTCOZWQNPGX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2C=CN1CCC)O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-hydroxy-2-propylisoquinolin-1(2H)-one

Recent Advances in the Study of 5-hydroxy-2-propylisoquinolin-1(2H)-one (CAS: 1105194-02-2)

In recent years, the compound 5-hydroxy-2-propylisoquinolin-1(2H)-one (CAS: 1105194-02-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoquinolinone scaffold, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and neuroprotective applications. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of 5-hydroxy-2-propylisoquinolin-1(2H)-one. The researchers employed a combination of in vitro and in vivo assays to demonstrate its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB signaling pathway. The study also highlighted the compound's favorable pharmacokinetic profile, including its oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

Another significant advancement was reported in a 2024 paper in ACS Chemical Neuroscience, which explored the neuroprotective effects of 5-hydroxy-2-propylisoquinolin-1(2H)-one in models of neurodegenerative diseases. The findings revealed that the compound could attenuate oxidative stress and mitochondrial dysfunction in neuronal cells, suggesting its potential utility in treating conditions like Alzheimer's and Parkinson's diseases. Structural-activity relationship (SAR) studies were conducted to identify key functional groups responsible for its neuroprotective activity, paving the way for the design of more potent derivatives.

From a synthetic chemistry perspective, recent efforts have been directed toward improving the efficiency and scalability of 5-hydroxy-2-propylisoquinolin-1(2H)-one production. A 2023 study in Organic Process Research & Development detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed C-H activation to achieve higher yields and reduced environmental impact. This methodological innovation addresses previous challenges related to low yields and hazardous byproducts, thereby facilitating its large-scale production for further research and potential clinical applications.

In conclusion, the growing body of research on 5-hydroxy-2-propylisoquinolin-1(2H)-one underscores its multifaceted potential in both therapeutic and synthetic chemistry domains. Future studies are expected to delve deeper into its mechanistic pathways, explore its efficacy in additional disease models, and optimize its chemical properties for enhanced therapeutic outcomes. The compound's unique structural features and biological activities position it as a promising candidate for the development of next-generation pharmaceuticals.